Cas no 1094107-27-3 (2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride)

• Product Name: 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride
• CAS No: 1094107-27-3
• MF: C₉H₁₁Cl₂N₅
• MW: 260.123138666153
• CID: 5791811
• PubChem ID: 165692031
• Update Time: 2025-06-08

2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride
• 2-[5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-amine hydrochloride
• 1094107-27-3
• EN300-2010583
• 2-[5-chloro-2-(tetrazol-1-yl)phenyl]ethanamine;hydrochloride

• Inchi： 1S/C9H10ClN5.ClH/c10-8-1-2-9(7(5-8)3-4-11)15-6-12-13-14-15;/h1-2,5-6H,3-4,11H2;1H
• InChI Key： IAJVBSQJGODDMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCN)N1C=NN=N1.Cl

Computed Properties

• Exact Mass: 259.0391508g/mol
• Monoisotopic Mass: 259.0391508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride

Introduction to 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride (CAS No. 1094107-27-3)

2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1094107-27-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its chloro and tetrazole substituents, contribute to its unique chemical properties and potential therapeutic applications.

The< strong> molecular structure of 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride consists of a phenyl ring substituted with a chloro group at the 2-position and a 1H-tetrazole ring linked at the same position through an ethanamine moiety. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental and industrial applications. This structural arrangement not only imparts distinct physicochemical properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong> pharmacological profile of 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride has been extensively evaluated in preclinical studies. Research indicates that this compound exhibits inhibitory activity against several enzymes and receptors involved in disease progression. For instance, studies have shown that it can interact with< strong> kinases and other signaling molecules, potentially leading to the development of new therapeutic strategies.

The< strong> synthesis of 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine hydrochloride involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The chlorination step is particularly critical as it determines the reactivity of the phenyl ring towards subsequent functionalization. The introduction of the tetrazole ring further complicates the synthesis but is essential for achieving the desired biological activity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize the production process.

The< strong> solubility and< strong> bioavailability of 2-5-chloro-2-(1H-1,2,3,4-tetrazol-1-y l)phenylethan - 1 - amine hydrochloride are important considerations for its potential clinical use. Hydrochloride salt formation has been shown to improve solubility in aqueous media, which is beneficial for formulation development. Additionally, studies have explored various delivery systems to enhance bioavailability and target specificity. Nanoparticle-based drug delivery systems and prodrugs have emerged as promising approaches to improve the pharmacokinetic properties of this compound.

In terms of< strong> toxicological profile, preliminary studies on 2 - 5 - chloro - 2 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - y l ) phenylethan - 1 - amine hydrochlor ide have demonstrated moderate toxicity at higher doses but exhibited low toxicity at therapeutic concentrations. Further toxicological assessments are necessary to fully understand its safety profile before moving into clinical trials. These studies include acute toxicity tests, chronic toxicity evaluations, and genetic toxicity assessments to ensure that the compound is safe for human use.

The< strong> mechanism of action of 2 - 5 - chloro - 2 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - y l ) phenylethan - 1 - amine hydrochlor ide is still under investigation but preliminary findings suggest that it may interfere with key signaling pathways involved in disease progression. For example, it has been observed to inhibit the activity of certain kinases that are overexpressed in cancer cells. Additionally, it may modulate inflammatory responses by interacting with cytokine receptors and other inflammatory mediators. These interactions could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis.

The< strong> clinical potential of CAS No.1094107--27--3 is significant given its multifaceted biological activities. Researchers are exploring its potential use in treating various conditions ranging from cancer to neurodegenerative diseases. Phase I clinical trials have begun to evaluate its safety and pharmacokinetic properties in human subjects. The results from these trials will provide valuable insights into its therapeutic efficacy and help determine its potential as a new drug candidate.

In conclusion,CAS No .1094107--27--3 represents a promising compound with a unique structural framework that offers multiple biological activities. Its synthesis involves complex chemical transformations that require advanced methodologies for optimal production. The compound's solubility , bioavailability , and toxicological profile make it an attractive candidate for further development . With ongoing research efforts focused on elucidating its mechanism of action and evaluating its clinical potential , it holds significant promise for contributing to advancements in pharmaceuticals . As more data becomes available through preclinical and clinical studies , we can expect further insights into how this compound can be utilized to address various health challenges.